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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B055369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of quinclorac in

turfgrass weed management studies. This document outlines the herbicide's mode of action,

summarizes efficacy and tolerance data from various studies, and provides detailed protocols

for conducting turfgrass herbicide trials.

Introduction to Quinclorac
Quinclorac is a selective, post-emergent herbicide widely used for the control of annual

grasses and certain broadleaf weeds in various turfgrass species.[1] Its unique chemistry

allows for effective weed control with a reasonable margin of safety on tolerant turfgrasses.

Understanding its mechanism of action and application parameters is crucial for designing

effective weed management strategies and conducting robust research studies.

Chemical Name: 3,7-dichloro-8-quinolinecarboxylic acid[2]

Herbicide Group: Group 4 (WSSA); Group O (HRAC) - Synthetic Auxins[2][3]

Mechanism of Action
Quinclorac's primary mode of action is as a synthetic auxin, mimicking the natural plant

hormone indole-3-acetic acid (IAA).[3][4] This leads to a disruption of several growth processes

in susceptible plants.
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Disruption of Cell Growth: Quinclorac induces rapid, uncontrolled cell division and

elongation, leading to tissue damage and ultimately, plant death.[3]

Nucleic Acid and Protein Synthesis Interference: The herbicidal action involves the disruption

of cell wall plasticity and nucleic acid metabolism.[3]

Ethylene and Cyanide Production: In susceptible grass species, quinclorac has been shown

to stimulate the production of ethylene and cyanide to phytotoxic levels, contributing to

necrosis.

Signaling Pathway
The following diagram illustrates the simplified signaling pathway of synthetic auxins like

quinclorac in a susceptible plant cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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